Cas no 181785-90-0 (4-amino-5-fluoro-1-[(2R,5S)-3-fluoro-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidin-2(1H)-one)

• Product Name: 4-amino-5-fluoro-1-[(2R,5S)-3-fluoro-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidin-2(1H)-one
• CAS No: 181785-90-0
• MF: C₉H₉F₂N₃O₃
• MW: 245.182868719101
• CID: 1380954
• PubChem ID: 473082
• Update Time: 2025-04-20

4-amino-5-fluoro-1-[(2R,5S)-3-fluoro-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-fluoro-1-[(2R,5S)-3-fluoro-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidin-2(1H)-one
• 2(1H)-pyrimidinone, 4-amino-5-fluoro-1-[(2R,5S)-3-fluoro-2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-
• 4-amino-5-fluoro-1-[(2R,5S)-3-fluoro-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidin-2-one
• CHEMBL192780
• DTXSID80171186
• 2'F-FD4C
• SCHEMBL5080181
• 2'-F-d4C
• 2',3'-Didehydro-2',3'-dideoxy-2'-fluoro-5-fluorocytidine
• 181785-90-0
• alpha-D-2',3'-Didehydro-2',3'-dideoxy-2'-fluoro-5-fluorocytidine

• Inchi： 1S/C9H9F2N3O3/c10-5-1-4(3-15)17-8(5)14-2-6(11)7(12)13-9(14)16/h1-2,4,8,15H,3H2,(H2,12,13,16)/t4-,8+/m0/s1
• InChI Key： RMFWGZMHCNHZMG-RNHFCUEFSA-N
• SMILES： FC1=C[C@@H](CO)O[C@H]1N1C(N=C(C(=C1)F)N)=O

Computed Properties

• Exact Mass: 245.06127
• Monoisotopic Mass: 245.06119748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 88.15